Cas no 40926-72-5 ((3-Methylphenoxy)acetyl chloride)

• Product Name: (3-Methylphenoxy)acetyl chloride
• CAS No: 40926-72-5
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00235217
• CID: 1072076
• PubChem ID: 10241506
• Update Time: 2025-10-28

(3-Methylphenoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-Methylphenoxy)acetyl chloride
• 2-(m-tolyloxy)acetyl chloride
• 3-methylphenoxyacetyl chloride
• 3-tolyloxyacetyl chloride
• Acetyl chloride, (3-methylphenoxy)-
• BBL014168
• CTK1D4183
• F2190-0103
• m-Kresoxyacetylchlorid
• m-methyl-phenoxyacetylchloride
• m-Tolyloxy-acetyl chloride
• m-Tolyloxy-acetylchlorid
• STL196595
• PROCECBQSRMMBV-UHFFFAOYSA-N
• DTXSID90437149
• MFCD00235217
• AKOS000114263
• EN300-235805
• 40926-72-5
• VS-04215
• ALBB-011203
• SCHEMBL2719604
• 2-(3-methylphenoxy)acetyl Chloride

• MDL： MFCD00235217
• Inchi： 1S/C9H9ClO2/c1-7-3-2-4-8(5-7)12-6-9(10)11/h2-5H,6H2,1H3
• InChI Key： PROCECBQSRMMBV-UHFFFAOYSA-N
• SMILES： ClC(COC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

(3-Methylphenoxy)acetyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-Methylphenoxy)acetyl chloride

3-Methylphenoxyacetyl Chloride (CAS No. 40926-72-5): A Comprehensive Overview

3-Methylphenoxyacetyl chloride, identified by the CAS registry number 40926-72-5, is a significant compound in the realm of organic chemistry. This compound, also referred to as (3-methylphenoxy)acetyl chloride, belongs to the class of acyl chlorides and is widely utilized in various chemical syntheses due to its reactivity and versatility. The molecule consists of a phenoxy group substituted with a methyl group at the third position, attached to an acetyl chloride moiety, making it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent advancements in synthetic methodologies have highlighted the importance of 3-methylphenoxyacetyl chloride in constructing complex molecular architectures. Researchers have demonstrated its utility in forming diverse functional groups through nucleophilic acyl substitution reactions. For instance, studies published in leading journals such as Journal of Organic Chemistry and Tetrahedron Letters have showcased its role in the synthesis of bioactive compounds, including potential drug candidates for treating neurodegenerative diseases and cancer.

The synthesis of (3-methylphenoxy)acetyl chloride typically involves the reaction of 3-methylphenoxyacetic acid with thionyl chloride (SOC₂) or phosphorus pentachloride (PCl₅). This transformation is efficient and yields high-purity product, which is essential for downstream applications. The compound's stability under various reaction conditions has been extensively studied, with findings indicating that it performs optimally at moderate temperatures and in inert solvents such as dichloromethane or diethyl ether.

In terms of applications, 3-methylphenoxyacetyl chloride has found significant use in the preparation of esters and amides, which are integral components of many pharmaceutical agents. For example, it serves as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and certain antibiotics. Moreover, its role in agrochemicals cannot be overlooked; it contributes to the development of herbicides and fungicides that are critical for modern agriculture.

The environmental impact and safety profile of (3-methylphenoxy)acetyl chloride have also garnered attention in recent years. Studies conducted by regulatory bodies and independent research institutions have evaluated its biodegradability and potential toxicity. Results suggest that while it exhibits moderate biodegradation rates under aerobic conditions, its handling requires adherence to standard safety protocols to minimize occupational exposure.

In conclusion, 3-methylphenoxyacetyl chloride (CAS No. 40926-72-5) stands as a pivotal compound in contemporary organic synthesis. Its unique chemical properties, coupled with ongoing research into its applications and environmental behavior, underscore its importance across multiple industries. As scientific understanding continues to evolve, this compound is likely to play an even more prominent role in the development of innovative chemical products.